![molecular formula C16H16N2O B6246889 1-[4-(propan-2-yl)phenyl]-2,3-dihydro-1H-1,3-benzodiazol-2-one CAS No. 1225781-20-3](/img/no-structure.png)
1-[4-(propan-2-yl)phenyl]-2,3-dihydro-1H-1,3-benzodiazol-2-one
Overview
Description
1-[4-(propan-2-yl)phenyl]-2,3-dihydro-1H-1,3-benzodiazol-2-one, commonly known as PPD, is a heterocyclic aromatic compound that has been widely studied due to its potential applications as an intermediate in synthetic organic chemistry and as a drug in medicinal chemistry. PPD is a white crystalline solid that has a melting point of 96-98 °C. It is soluble in polar organic solvents such as ethanol and dimethyl sulfoxide. PPD has a molecular weight of 221.3 g/mol and a molecular formula of C13H14N2O.
Mechanism of Action
The mechanism of action of PPD is not well understood. However, it is believed that the aromatic ring of PPD is capable of forming hydrogen bonds with certain biomolecules, which may be responsible for its biological activity. Additionally, PPD is capable of binding to proteins and other macromolecules, which may be responsible for its ability to interact with biological systems.
Biochemical and Physiological Effects
PPD has been found to have a variety of biochemical and physiological effects. In vitro studies have shown that PPD is able to inhibit the activity of enzymes such as cyclooxygenase-2 and 5-lipoxygenase, which are involved in the production of pro-inflammatory mediators such as prostaglandins and leukotrienes. Additionally, PPD has been found to possess anti-inflammatory, anti-oxidant, and anti-cancer properties.
Advantages and Limitations for Lab Experiments
PPD is a relatively stable compound that is relatively easy to synthesize and is commercially available. Additionally, PPD is soluble in polar organic solvents and is relatively non-toxic. However, PPD is only soluble in certain solvents and is not soluble in water, which may limit its use in certain laboratory experiments.
Future Directions
There are a number of potential future directions for research involving PPD. These include further research into its mechanism of action, as well as research into its potential use as an intermediate in the synthesis of other biologically active compounds. Additionally, further research into its biochemical and physiological effects could be beneficial in developing new therapeutic agents. Finally, research into its potential use as an anti-cancer agent could be beneficial in the development of new treatments for cancer.
Synthesis Methods
PPD can be synthesized through a multi-step process beginning with the reaction of 4-bromo-2-nitrobenzaldehyde with ethylmagnesium bromide in the presence of a base to form the intermediate product 4-bromo-2-ethoxy-2-nitrobenzene. This intermediate product can then be reacted with sodium azide in the presence of a base to form 4-ethoxy-2-nitrobenzaldehyde. Finally, 4-ethoxy-2-nitrobenzaldehyde can be reacted with propan-2-ol in the presence of a base to form PPD.
Scientific Research Applications
PPD has been extensively studied due to its potential applications in organic synthesis and medicinal chemistry. It has been used as a starting material in the synthesis of a variety of heterocyclic compounds such as 1H-1,3-benzodiazole-2-thione, 1H-1,3-benzodiazole-2-thione-4-carboxylic acid, and 1H-1,3-benzodiazole-2-thione-4-methyl ester. Additionally, PPD has been used as a starting material in the synthesis of several biologically active compounds such as the anti-inflammatory agent N-acetyl-2-phenoxy-2-methyl-1H-1,3-benzodiazole and the anti-cancer agent N-acetyl-2-phenoxy-2-methyl-1H-1,3-benzodiazole-4-carboxylic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-[4-(propan-2-yl)phenyl]-2,3-dihydro-1H-1,3-benzodiazol-2-one' involves the condensation of 2-aminobenzoic acid with isobutyryl chloride to form 2-isobutyrylamino benzoic acid, which is then cyclized with ortho-toluidine to form the target compound.", "Starting Materials": [ "2-aminobenzoic acid", "isobutyryl chloride", "ortho-toluidine" ], "Reaction": [ "Step 1: 2-aminobenzoic acid is reacted with thionyl chloride to form 2-aminobenzoyl chloride.", "Step 2: Isobutyryl chloride is added to the reaction mixture to form 2-isobutyrylamino benzoic acid.", "Step 3: Ortho-toluidine is added to the reaction mixture and the resulting mixture is heated to form the target compound, 1-[4-(propan-2-yl)phenyl]-2,3-dihydro-1H-1,3-benzodiazol-2-one." ] } | |
CAS RN |
1225781-20-3 |
Product Name |
1-[4-(propan-2-yl)phenyl]-2,3-dihydro-1H-1,3-benzodiazol-2-one |
Molecular Formula |
C16H16N2O |
Molecular Weight |
252.3 |
Purity |
95 |
Origin of Product |
United States |
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